Azinothricin
Overview
Description
Azinothricin is a natural product that was first isolated from Streptomyces species in 1995. It is a macrolide antibiotic that has shown promising results in the treatment of various bacterial infections. Azinothricin has a unique structure that distinguishes it from other macrolides. It has a 16-membered ring that contains an aziridine group, which is responsible for its potent antibacterial activity.
Scientific Research Applications
Azinothricin: An Innovative Hexadepsipeptide Antibiotic
Azinothricin, identified as a unique hexadepsipeptide antibiotic, was first isolated from the culture filtrate of Streptomyces sp. X-14950. It is distinguished by its 19-membered cyclodepsipeptide ring, consisting of six unusual amino acids and a novel C21 side chain, showing primary activity against Gram-positive microorganisms (Maehr et al., 1986).
Pharmacological Bioactivities of Azinothricin
The azinothricin family includes several cyclic hexadepsipeptides with a range of pharmacological activities, such as antimicrobial, antitumoral, and apoptosis induction properties. Research using a genome mining approach discovered a biosynthetic gene cluster for an azinothricin-like compound in Streptomyces sp. s120, leading to the identification and enhanced production of polyoxyperuin A and its seco acid, showcasing significant Gram-positive antibiotic effects (Kresna et al., 2022).
Synthesis and Medical Applications
The total synthesis of (+)-azinothricin has been achieved, demonstrating its potential as a powerful inhibitor of beta-catenin/TCF4- and E2F-mediated gene transcription, particularly in malignant human colon cancer cells. This synthesis provides valuable insights into the drug's potential for therapeutic applications in cancer treatment (Hale et al., 2009; Hale et al., 2010).
Building Blocks for Antitumor Antibiotics
(R)-2-Hydroxybutyric acid, a crucial building block for the azinothricin family of antitumor antibiotics, has been efficiently produced through a biocatalytic process using Gluconobacter oxydans. This advancement in biotechnology offers a potentially economical and efficient route for producing key components for azinothricin-based antitumor antibiotics (Gao et al., 2012).
properties
CAS RN |
101342-90-9 |
|---|---|
Product Name |
Azinothricin |
Molecular Formula |
C49H80N8O15 |
Molecular Weight |
1021.2 g/mol |
IUPAC Name |
2-[6-[(2E,6E)-4-ethyl-6-methyl-5-oxoocta-2,6-dien-2-yl]-2-hydroxy-5-methyloxan-2-yl]-2-hydroxy-N-[7-hydroxy-20-(1-hydroxyethyl)-6-(methoxymethyl)-3,4-dimethyl-2,5,8,15,19,22-hexaoxo-17-propan-2-yl-18-oxa-1,4,7,13,14,21,27-heptazatricyclo[21.4.0.09,14]heptacosan-16-yl]butanamide |
InChI |
InChI=1S/C49H80N8O15/c1-13-27(6)38(59)32(14-2)24-29(8)40-28(7)20-21-49(68,72-40)48(67,15-3)47(66)53-37-39(26(4)5)71-46(65)36(31(10)58)52-41(60)33-18-16-22-50-55(33)42(61)30(9)54(11)43(62)35(25-70-12)57(69)44(63)34-19-17-23-51-56(34)45(37)64/h13,24,26,28,30-37,39-40,50-51,58,67-69H,14-23,25H2,1-12H3,(H,52,60)(H,53,66)/b27-13+,29-24+ |
InChI Key |
SWYLPIMCJADFNO-QIFPABMSSA-N |
Isomeric SMILES |
CCC(/C=C(\C)/C1C(CCC(O1)(C(CC)(C(=O)NC2C(OC(=O)C(NC(=O)C3CCCNN3C(=O)C(N(C(=O)C(N(C(=O)C4CCCNN4C2=O)O)COC)C)C)C(C)O)C(C)C)O)O)C)C(=O)/C(=C/C)/C |
SMILES |
CCC(C=C(C)C1C(CCC(O1)(C(CC)(C(=O)NC2C(OC(=O)C(NC(=O)C3CCCNN3C(=O)C(N(C(=O)C(N(C(=O)C4CCCNN4C2=O)O)COC)C)C)C(C)O)C(C)C)O)O)C)C(=O)C(=CC)C |
Canonical SMILES |
CCC(C=C(C)C1C(CCC(O1)(C(CC)(C(=O)NC2C(OC(=O)C(NC(=O)C3CCCNN3C(=O)C(N(C(=O)C(N(C(=O)C4CCCNN4C2=O)O)COC)C)C)C(C)O)C(C)C)O)O)C)C(=O)C(=CC)C |
synonyms |
azinothricin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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